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Compound of Interest

Compound Name: CCT 137690

Cat. No.: B1683879

This document provides crucial safety and logistical information for the proper handling and
disposal of CCT 137690, an Aurora Kinase inhibitor used in research. The following procedural
guidelines are designed for researchers, scientists, and drug development professionals to
ensure laboratory safety and regulatory compliance. As no specific Safety Data Sheet (SDS)
with explicit disposal instructions for CCT 137690 is readily available, the procedures outlined
below are based on established best practices for the disposal of potent, biologically active
small molecules and hazardous chemical waste.

Immediate Safety and Handling Precautions

Before handling CCT 137690, it is imperative to assume the compound is hazardous. All
personnel must adhere to strict safety protocols to minimize exposure risk.

Mandatory Personal Protective Equipment (PPE):

o Gloves: Chemically resistant nitrile gloves are required.

o Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.
o Lab Coat: A standard laboratory coat is necessary to protect from contamination.

Waste Identification and Segregation

All materials that have come into contact with CCT 137690 must be treated as hazardous
chemical waste. Proper segregation is the first step in a safe disposal process.
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Types of CCT 137690 Waste:

e Unused or expired pure CCT 137690 powder.

e Solutions containing CCT 137690.

o Contaminated laboratory consumables, including pipette tips, vials, and gloves.
e Spill cleanup materials.

This waste must be segregated from other laboratory waste streams, such as regular trash,
biological, or radioactive waste.

Step-by-Step Disposal Procedures

The following steps provide a systematic approach to the containment and disposal of CCT
137690 waste.

e Containment of Solid Waste:

o Collect unused CCT 137690 powder and other contaminated solids (e.g., weighing paper,
contaminated wipes) in a dedicated, sealable plastic bag or container.

o Place this primary container into a larger, clearly labeled hazardous chemical waste
container.

o Containment of Liquid Waste:

o Collect all solutions containing CCT 137690 in a dedicated, leak-proof, and shatter-
resistant container.

o This container must be kept securely closed when not in use.
e Labeling of Waste Containers:

o All hazardous waste containers must be clearly and accurately labeled with the words
"Hazardous Waste."
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o The label must include the full chemical name, "CCT 137690," and any other constituents
in the waste stream.

o The date of waste accumulation should also be clearly marked.

o Storage of Hazardous Waste:

o Store all sealed hazardous waste containers in a designated and secure satellite
accumulation area within the laboratory.

o Ensure that incompatible waste types are properly segregated to prevent any adverse
chemical reactions.

» Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection of the waste.

o Do not attempt to dispose of CCT 137690 waste through standard municipal channels,
such as pouring it down the drain or placing it in the regular trash.[1][2]

Decontamination and Spill Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Alert Personnel: Immediately inform colleagues in the vicinity of the spill.

» Evacuate (if necessary): For a large or volatile spill, evacuate the area and contact your
institution's EHS.

e Cleanup of Small Spills:
o Ensure you are wearing the appropriate PPE.

o Cover the spill with an absorbent material, such as chemical spill pads or pillows.
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o Carefully collect the absorbent material and any other contaminated debris, and place it in
a sealed bag for disposal as hazardous waste.

o Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol) followed by a
laboratory cleaning agent.[1] All cleaning materials must also be disposed of as hazardous
waste.

Summary of Waste Disposal Methods

Waste Stream Recommended Disposal Method

) Dispose of as hazardous chemical waste. Do
Unused/Expired CCT 137690 ) ] )
not discard in regular trash or down the drain.[1]

Contaminated Labware (e.g., vials, pipette tips, Place in a designated, sealed, and clearly

gloves) labeled hazardous waste container.[1]

) o Collect in a sealed, properly labeled, and leak-
Solutions containing CCT 137690 .
proof hazardous waste container.[1]

) ] Collect in a sealed bag and dispose of as
Spill Cleanup Materials )
hazardous chemical waste.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of CCT 137690
waste.
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Caption: Logical workflow for the proper disposal of CCT 137690 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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